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Compound of Interest

Compound Name: 2-Butyl-2-ethylmalonic acid

CAS No.: 2085-15-6

Cat. No.: B1629157 Get Quote

Part 1: Chemical Identity & Pharmaceutical
Context[1][2]
2-Butyl-2-ethylmalonic acid is a critical disubstituted dicarboxylic acid intermediate. It serves

as the direct structural scaffold for the synthesis of Butabarbital (5-butyl-5-ethylbarbituric acid),

a sedative-hypnotic agent. Unlike monosubstituted malonic acids, the quaternary carbon at the

2-position imparts significant steric bulk, influencing both its chemical stability and its reactivity

profile during condensation reactions (e.g., with urea).
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Parameter Technical Specification

Chemical Name 2-Butyl-2-ethylmalonic acid

Synonyms
Butylethylmalonic acid; 2-Ethyl-2-

butylpropanedioic acid

CAS Number 2085-15-6

Molecular Formula C₉H₁₆O₄

Molecular Weight 188.22 g/mol

SMILES CCC(C(=O)O)(CCCC)C(=O)O

Structure Class Disubstituted Malonic Acid Derivative

Part 2: GHS Hazard Identification & Risk
Assessment[7]
While specific toxicological data for this intermediate is often extrapolated from homologous

series (e.g., diethylmalonic acid), it must be handled as a Category 2 Irritant. The presence of

two carboxylic acid groups generates a localized low pH environment upon contact with

moisture, necessitating strict mucosal protection.

GHS Classification (Derived)
Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)

Risk Management Matrix
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Hazard Root Cause
Engineering
Control

Personal Protective
Equipment (PPE)

Inhalation

Fine crystalline dust or

sublimation during

heating.

ISO Class 5 Fume

Hood or Local

Exhaust Ventilation

(LEV).

N95/P100 Respirator

if open handling >10g.

Skin Contact

Acidic hydrolysis on

skin moisture;

lipophilic alkyl chains

enhance dermal

penetration.

Closed transfer

systems for bulk

powder.

Nitrile Gloves (Min

thickness 0.11mm,

Break-through >480

min).

Eye Contact

Micro-crystalline

abrasion + acidic pH

shock.

Safety shield during

reactor loading.

Chemical Safety

Goggles (ANSI

Z87.1).

Part 3: Physical & Chemical Properties[4]
Note: As a specialized intermediate, some values are predicted based on structure-activity

relationship (SAR) with diethylmalonic acid.
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Property Value / Characteristic Operational Implication

Physical State White Crystalline Solid
Hygroscopic; store in

desiccated conditions.

Melting Point
112–118 °C

(Predicted/Analog)

Decarboxylation Risk: Avoid

heating >130°C without

solvent; converts to 2-

ethylhexanoic acid derivatives.

Solubility (Water) Sparingly Soluble

Precipitates in acidic aqueous

streams; requires organic co-

solvent (EtOH/EtOAc) for

cleaning.

pKa (Predicted) pKa₁ ≈ 2.9; pKa₂ ≈ 5.6

Stronger acid than acetic acid;

incompatible with mild bases

(carbonates) in closed vessels

due to CO₂ evolution.

Partition Coeff. LogP ≈ 1.8–2.1

Moderate lipophilicity; potential

for bioaccumulation is low, but

dermal absorption is

enhanced.

Part 4: Synthesis & Handling Workflow (Visualized)
The following diagram illustrates the critical control points (CCPs) in the synthesis and handling

of 2-Butyl-2-ethylmalonic acid, highlighting the transition from precursors to the active

pharmaceutical ingredient (API).
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Figure 1: Process flow diagram detailing the synthesis pathway and critical thermal control

points for preventing spontaneous decarboxylation.

Part 5: Emergency Response Protocols
Spill Management (Solid Phase)
Protocol: "Isolate, Neutralize, Contain"

Evacuation: Clear the immediate area of non-essential personnel.

PPE Up-level: Don N95 respirator and double nitrile gloves.

Containment: Do not dry sweep. Mist the spill lightly with water or an inert oil (e.g., mineral

oil) to suppress dust generation.

Neutralization: Cover with Sodium Bicarbonate (NaHCO₃) or a 1:1 mixture of soda ash and

sand.

Note: Expect mild effervescence (CO₂ release). Wait for reaction to cease.

Disposal: Transfer to a chemically resistant container (HDPE). Label as "Organic Acid

Waste."

First Aid Measures
Eye Contact: Immediately flush with saline or water for 15 minutes, lifting eyelids. The acidic

nature requires prolonged irrigation to normalize pH. Seek ophthalmological evaluation.

Skin Contact: Wash with non-abrasive soap and water. If redness persists >24h, apply

hydrocortisone cream and seek medical advice.

Ingestion: Do NOT induce vomiting. The compound is a mucosal irritant; vomiting may re-

expose the esophagus. Drink 200-300mL of water to dilute.

Part 6: Storage & Stability Logic
Stability Profile: Substituted malonic acids are thermodynamically unstable relative to their

decarboxylated monocarboxylic counterparts.
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Mechanism: At elevated temperatures (>140°C), the molecule undergoes a concerted

pericyclic reaction, losing CO₂ to form 2-ethylhexanoic acid derivatives.

Storage Requirement: Store below 30°C.

Incompatibilities:

Strong Oxidizers (e.g., KMnO₄, H₂O₂): Risk of oxidative cleavage.

Strong Bases: Exothermic salt formation.
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ethylmalonic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629157#2-butyl-2-ethylmalonic-acid-sds-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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